Cas no 111964-49-9 (1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one)
111964-49-9 structure
Product Name:1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one
CAS No:111964-49-9
MF:C9H13NO
MW:151.205622434616
CID:1099163
PubChem ID:11457783
Update Time:2025-04-20
1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one
- 1,6,7,8,9,9a-hexahydroquinolizin-4-one
- 4H-Quinolizin-4-one, 1,6,7,8,9,9a-hexahydro-
- 111964-49-9
- DTXSID70466437
-
- Inchi: 1S/C9H13NO/c11-9-6-3-5-8-4-1-2-7-10(8)9/h3,6,8H,1-2,4-5,7H2
- InChI Key: NYSKOVUSWSJZOY-UHFFFAOYSA-N
- SMILES: O=C1C=CCC2CCCCN21
Computed Properties
- Exact Mass: 151.09979
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1,6,7,8,9,9a-hexahydro-4H-Quinolizin-4-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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